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Compound of Interest

Compound Name: 1,2-Butanediol

Cat. No.: B146104

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties and
applications of 1,2-Butanediol (CAS number 584-03-2), a chiral organic compound with the
formula HOCH2(HO)CHCH=2CHs.[1] This document is intended to serve as a detailed resource,
presenting key physicochemical data, safety information, relevant experimental protocols, and
visualizations of its chemical and metabolic pathways.

Core Physicochemical Properties

1,2-Butanediol is a colorless, viscous liquid that is miscible with water.[1] Its properties make it
a versatile solvent and a valuable intermediate in various chemical syntheses. The quantitative
physicochemical properties of 1,2-Butanediol are summarized in the table below for easy
reference and comparison.
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Property Value Reference
Molecular Formula CaH1002 [1112]
Molecular Weight 90.121 g/mol [1]

CAS Number 584-03-2 [1]
Appearance Colorless, viscous liquid [3114]
Density 1.0023 g/cm3 (at 20 °C) [1]

Melting Point -50 °C [11[2][5]
Boiling Point 19510 196.9 °C [1]

Flash Point 90 °C (194 °F) [1][4]

Solubility in Water

Miscible

[1]

Solubility in Organic Solvents

Soluble in ethanol and
acetone; sparingly soluble in
esters and ethers; insoluble in

hydrocarbons.

[1]

Refractive Index (n_D)

1.4378 (at 20 °C)

[1]

Vapor Pressure

2.13 kPa (16 mmHg) at 100 °C

[2]

Viscosity

7.3 mPa:s (at 20 °C)

[1]

logP (Octanol/Water Partition

Coefficient)

-0.34 (at 25 °C)

[2]

Synthesis and Applications

1,2-Butanediol is primarily produced industrially through the hydration of 1,2-epoxybutane.[1]

This process typically requires a significant excess of water to minimize the formation of

polyether byproducts. The reaction can be catalyzed by acids, such as sulfuric acid or acidic

ion exchange resins, which allows for milder reaction conditions.[1][3]
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Reactants
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1,2-Butanediol
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Synthesis of
-Ketobutyric Acid

ketobutyric_acid

Aldehyde Dehydrogenase (ALDH)

Alcohol Dehydrogenase (ADH),

1,2-Butanediol 2-Hydroxybutanal 2-Hydroxybutyric Acid
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Prepare Sample:
- Add 1,2-Butanediol to test tube
- Insert inverted capillary tube

)

Assemble Apparatus:
- Attach test tube to thermometer
- Suspend in heating bath

|

Gently Heat the Bath

Observe for a Steady Stream of Bubbles

Bubbles are steady

Turn Off Heat and Allow to Cool

)

Record Temperature When Liquid Enters Capillary

;

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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